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Compound of Interest

Compound Name: 1-Benzofuran-5-amine

Cat. No.: B105165

Essential Safety and Handling Guide for 1-
Benzofuran-5-amine

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 1-Benzofuran-5-amine (CAS No. 58546-89-7) in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Hazard Summary

1-Benzofuran-5-amine is classified as hazardous. The following table summarizes its hazard
statements according to the Globally Harmonized System (GHS).[1]
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Hazard Class GHS Hazard Statement Signal Word
o H302: Harmful if swallowed[1] ]
Acute Toxicity, Oral 2] Warning[2]
o H312: Harmful in contact with ]
Acute Toxicity, Dermal ) Warning[2]
skin[1]
) ) o H315: Causes skin irritation[1] ]
Skin Corrosion/Irritation 2] Warning[2]
) o H319: Causes serious eye ]
Serious Eye Damage/Irritation o Warning[2]
irritation[1][2]
Acute Toxicity, Inhalation H332: Harmful if inhaled[1][2] Warning[2]
» o H335: May cause respiratory ]
Specific Target Organ Toxicity Warning[2]

irritation[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure risk.

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzofuran-5-amine
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.sigmaaldrich.com/JP/ja/product/fluorochempreferredpartner/fluh99c8cded
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Eye and Face Protection

Chemical safety goggles compliant with OSHA
29 CFR 1910.133 or European Standard
EN166.[3] A face shield should be worn when
there is a risk of splashing.[4][5]

Skin and Body Protection

Compatible, chemical-resistant gloves (e.g.,
nitrile rubber).[6][7] A lab coat or a chemical-
resistant apron. For larger quantities or
significant exposure risk, a full-body suit is

recommended.[5]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. If a fume hood is not
available or if exposure limits may be exceeded,
a NIOSH/MSHA or EN 149 approved respirator
with a particulate filter (conforming to EN 143) is

required.[3]

Hand Protection

Chemically resistant gloves must be worn at all
times. Gloves should be inspected before use
and changed every 30-60 minutes or

immediately if contaminated or damaged.[4][6]

Foot Protection

Closed-toe, chemical-resistant safety footwear.

Operational Plans: Handling and Storage
Standard Operating Procedure for Handling

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[3]

o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[3]

[6]

o Assemble all necessary equipment and reagents before starting work.
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o Don all required personal protective equipment as detailed in the table above.

e Handling:

Avoid direct contact with the chemical.

[e]

o

Prevent the generation of dust or aerosols.

[¢]

Use non-sparking tools if the material is handled near flammable solvents.

[e]

Keep the container tightly closed when not in use.[3]
o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3]

o Keep containers tightly sealed.[3]

o The designated storage area should be clearly labeled with the chemical name and
hazard warnings.

Emergency Procedures
First Aid Measures

Immediate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids
Eye Contact open to ensure thorough rinsing.[3][8] Remove

contact lenses if present and easy to do so.[6]

Seek immediate medical attention.[3][9]

Remove all contaminated clothing immediately

while flushing the affected area with water for at
Skin Contact least 15 minutes.[8] Use a safety shower for

large-area contact.[8] If skin irritation persists,

seek medical attention.[6]

Move the individual to fresh air immediately.[3] If

breathing is difficult or has stopped, provide

Inhalation
artificial respiration.[3] Seek immediate medical
attention.
Do NOT induce vomiting.[3] If the person is
conscious, rinse their mouth with water and
Ingestion have them drink plenty of water.[3] Never give

anything by mouth to an unconscious person.[3]

Seek immediate medical attention.[3]

Spill Response Protocol

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
presents a significant inhalation hazard.

o Control: If safe to do so, prevent the spread of the spill. Close the laboratory door to increase
exhaust through the fume hood.[9]

o Protect: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection before attempting cleanup.[9]

e Contain & Absorb:
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o For liquid spills, cover with a non-combustible absorbent material such as vermiculite,
sand, or cat litter, working from the outside in.[9]

o For solid spills, gently sweep the material to avoid creating dust.[9]

Collect & Dispose: Carefully collect the absorbed material and spilled substance into a
labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontamination solution, followed by
soap and water.

Report: Report the incident to the laboratory supervisor and the Environmental Health &
Safety (EHS) office.[9]

Disposal Plan

All waste containing 1-Benzofuran-5-amine must be treated as hazardous waste.

Experimental Protocol for Chemical Degradation

Aromatic amines can be degraded via oxidation with potassium permanganate before disposal.
[10]

In a suitably large flask within a fume hood, create a solution of the 1-Benzofuran-5-amine
waste in 1.7 N sulfuric acid (use approximately 300 mL of acid for every 0.01 mol of the
amine).[10]

Slowly add a 0.2 M solution of potassium permanganate while stirring. Continue adding until
a purple color persists.[10]

Allow the mixture to stand at room temperature for a minimum of 8 hours.[10]

Neutralize the excess potassium permanganate by slowly adding solid sodium hydrogen
sulfite until the purple color disappears.[10]

The resulting solution should be neutralized to a pH of approximately 7 with a suitable base
(e.g., sodium bicarbonate) before being collected for disposal as aqueous chemical waste.
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Container Disposal

o Empty containers that held 1-Benzofuran-5-amine are considered hazardous.

» Containers must be triple-rinsed with a solvent suitable for dissolving the chemical (e.g.,
acetone or ethanol).[10]

e The rinsate from this process must be collected and disposed of as hazardous chemical

waste.[10]

 After triple-rinsing, the container can be disposed of through standard laboratory glass or
plastic recycling streams.

Visual Workflow for Handling 1-Benzofuran-5-amine
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Caption: Workflow for the safe handling of 1-Benzofuran-5-amine from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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